N-{3-[(2-methoxyethyl)carbamoyl]phenyl}furan-2-carboxamide

• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.3 g/mol
• IUPAC Name: N-[3-(2-methoxyethylcarbamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H16N2O4/c1-20-9-7-16-14(18)11-4-2-5-12(10-11)17-15(19)13-6-3-8-21-13/h2-6,8,10H,7,9H2,1H3,(H,16,18)(H,17,19)
• InChI Key: HORBBIKSNVOHRX-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CO2

Description

N-{3-[(2-methoxyethyl)carbamoyl]phenyl}furan-2-carboxamide, commonly known as MFC, is a synthetic molecule that has gained attention in scientific research due to its potential therapeutic applications. MFC is a member of the furan-carboxamide family of compounds and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MFC is complex and varies depending on the disease state being studied. In cancer research, MFC has been shown to induce apoptosis by activating the mitochondrial pathway and inhibiting the PI3K/Akt/mTOR signaling pathway. In inflammation research, MFC inhibits the production of inflammatory cytokines by blocking the NF-κB signaling pathway. In neurodegenerative disorder research, MFC protects against neuronal damage by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
MFC has been shown to have a variety of biochemical and physiological effects, including reducing inflammation, inducing apoptosis, and protecting against neuronal damage. In cancer research, MFC has been shown to inhibit the growth of tumor cells by inducing apoptosis and blocking cell cycle progression. In inflammation research, MFC can reduce inflammation by inhibiting the production of inflammatory cytokines such as TNF-α and IL-6. In neurodegenerative disorder research, MFC has been shown to protect against neuronal damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using MFC in lab experiments is its ability to inhibit tumor growth and reduce inflammation. Additionally, MFC has been shown to protect against neuronal damage and improve cognitive function, making it a promising therapeutic agent for neurodegenerative disorders. However, one limitation of using MFC in lab experiments is its complex mechanism of action, which requires careful control of temperature and pH.

Future Directions

For MFC research include further exploration of its potential therapeutic applications in cancer, inflammation, and neurodegenerative disorders. Additionally, research is needed to better understand the mechanism of action of MFC and how it can be optimized for therapeutic use. Finally, studies are needed to determine the safety and efficacy of MFC in human clinical trials.

Synthesis Methods

MFC can be synthesized using a variety of methods, including the reaction of furan-2-carboxylic acid with 3-[(2-methoxyethyl)carbamoyl]phenylamine in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and requires careful control of temperature and pH.

Scientific Research Applications

MFC has been studied extensively for its potential therapeutic applications in a variety of disease states, including cancer, inflammation, and neurodegenerative disorders. In cancer research, MFC has been shown to inhibit the growth of tumor cells by inducing apoptosis and blocking cell cycle progression. Inflammation research has shown that MFC can reduce inflammation by inhibiting the production of inflammatory cytokines such as TNF-α and IL-6. In neurodegenerative disorder research, MFC has been shown to protect against neuronal damage and improve cognitive function.